Cas no 933-80-2 (6-Chloro-2-methylpyrimidine-4,5-diamine)

6-Chloro-2-methylpyrimidine-4,5-diamine structure
933-80-2 structure
Product Name:6-Chloro-2-methylpyrimidine-4,5-diamine
CAS No:933-80-2
MF:C5H7ClN4
MW:158.58887887001
MDL:MFCD00234120
CID:797281
PubChem ID:594145
Update Time:2024-10-26

6-Chloro-2-methylpyrimidine-4,5-diamine Chemical and Physical Properties

Names and Identifiers

    • 6-Chloro-2-methylpyrimidine-4,5-diamine
    • 4,5-Pyrimidinediamine,6-chloro-2-methyl-
    • 6-chloro-4,5-diamino-2-methylpyrimidine
    • 6-Chloro-2-methyl-4,5-pyrimidinediamine
    • SGPFPRGCGZLZPP-UHFFFAOYSA-N
    • 4,5-Pyrimidinediamine, 6-chloro-2-methyl-
    • 6-chloro-2-methylpyrimidine-4,5-diamin
    • 6-chloro-2-methyl-pyrimidine-4,5-diamine
    • 4,5-Pyrimidinediamine, 6-chloro-2-methyl-
    • 6-Chloro-2-methyl-4,5-pyrimidinediamine (ACI)
    • Pyrimidine, 4,5-diamino-6-chloro-2-methyl- (7CI, 8CI)
    • C77201
    • 933-80-2
    • CS-0045785
    • EN300-7241089
    • MFCD00234120
    • DS-15928
    • DB-359403
    • DTXSID60344053
    • SY317160
    • AC-907/25004456
    • SB57709
    • SCHEMBL116212
    • AKOS022183071
    • MDL： MFCD00234120
    • Inchi： 1S/C5H7ClN4/c1-2-9-4(6)3(7)5(8)10-2/h7H2,1H3,(H2,8,9,10)
    • InChI Key： SGPFPRGCGZLZPP-UHFFFAOYSA-N
    • SMILES： ClC1C(N)=C(N)N=C(C)N=1

Computed Properties

  • Exact Mass: 158.0359239g/mol
  • Monoisotopic Mass: 158.0359239g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 6
  • XLogP3: 0.5
  • Topological Polar Surface Area: 77.8

Experimental Properties

  • Density: 1.5±0.1 g/cm3
  • Melting Point: Not available
  • Boiling Point: 314.3±37.0°C at 760 mmHg
  • Flash Point: 143.9±26.5 °C
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

6-Chloro-2-methylpyrimidine-4,5-diamine Security Information

6-Chloro-2-methylpyrimidine-4,5-diamine Pricemore >>

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6-Chloro-2-methylpyrimidine-4,5-diamine Production Method

Production Method 1

39906-04-2 39906-04-2
933-80-2 933-80-2
Reaction Conditions
1.1 Reagents: Ammonium hydroxide Solvents: Water ;  25 min, 120 °C
Reference
Thiopurine derivative-induced Fpg/Nei DNA glycosylase inhibition: structural, dynamic and functional insights
Rieux, Charlotte; Goffinont, Stephane; Coste, Franck ; Tber, Zahira; Cros, Julien; et al, International Journal of Molecular Sciences, 2020, 21(6),

Production Method 2

39906-04-2 39906-04-2
933-80-2 933-80-2
Reaction Conditions
1.1 Reagents: Ammonia Solvents: Ethanol ;  4 h, 160 °C
Reference
Preparation of substituted pyrimidine and pyrimidoindole compounds as anti-tubulin, antimitotic, antitumor, anti-opportunistic agents, dihydrofolate reductase inhibitors
, World Intellectual Property Organization, , ,

Production Method 3

39906-04-2 39906-04-2
933-80-2 933-80-2
Reaction Conditions
1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Isopropanol ;  heated
Reference
Discovery and optimization of novel purines as potent and selective CB2 agonists
Hollinshead, Sean P.; Astles, Peter C.; Chambers, Mark G.; Johnson, Michael P.; Palmer, John; et al, Bioorganic & Medicinal Chemistry Letters, 2012, 22(15), 4962-4966

Production Method 4

39906-04-2 39906-04-2
933-80-2 933-80-2
Reaction Conditions
1.1 Reagents: Diisopropylethylamine ,  Ammonia Solvents: Isopropanol ;  16 h, 150 °C; 150 °C → rt
Reference
Preparation of purine compounds as CB2 agonists for the treatment of pain
, World Intellectual Property Organization, , ,

Production Method 5

39906-04-2 39906-04-2
933-80-2 933-80-2
Reaction Conditions
1.1 Reagents: Ammonia Solvents: Water ;  overnight, 120 °C
Reference
N8-Glycosylated 8-Azapurine and Methylated Purine Nucleobases: Synthesis and Study of Base Pairing Properties
Leonczak, Piotr; Srivastava, Puneet; Bande, Omprakash; Schepers, Guy; Lescrinier, Eveline; et al, Journal of Organic Chemistry, 2019, 84(21), 13394-13409

Production Method 6

39906-04-2 39906-04-2
933-80-2 933-80-2
Reaction Conditions
1.1 Reagents: Ammonia ;  4 h, 120 °C
Reference
Preparation of 6-substituted-9H-purine derivatives for the treatment and prevention of cancer
, World Intellectual Property Organization, , ,

Production Method 7

39906-04-2 39906-04-2
933-80-2 933-80-2
Reaction Conditions
1.1 Reagents: Ammonia Solvents: Isopropanol ;  16 h, 150 °C
Reference
Pteridines as fungicides, insecticides and antiparasitics and their preparation and use in agricultural and veterinary fields
, United States, , ,

Production Method 8

39906-04-2 39906-04-2
933-80-2 933-80-2
Reaction Conditions
1.1 Reagents: Ammonia Solvents: Water ;  10 min, 100 °C; 100 °C → 70 °C; overnight, 70 °C
Reference
Preparation of substituted purine compounds as CRF1 receptor antagonists
, World Intellectual Property Organization, , ,

Production Method 9

39906-04-2 39906-04-2
933-80-2 933-80-2
Reaction Conditions
1.1 Reagents: Ammonia Solvents: Ethanol ;  18 °C; 13.5 h, 15 psi, 120 °C
Reference
Preparation of heterocyclic compounds as transglutaminase 2 inhibitors
, World Intellectual Property Organization, , ,

Production Method 10

39906-04-2 39906-04-2
933-80-2 933-80-2
Reaction Conditions
1.1 Reagents: Ammonium hydroxide Solvents: Water ;  18 h, 120 °C
Reference
Compositions and methods using the same for treatment of neurodegenerative and mitochondrial disease
, World Intellectual Property Organization, , ,

Production Method 11

39906-04-2 39906-04-2
933-80-2 933-80-2
Reaction Conditions
1.1 Reagents: Ammonia Solvents: Isopropanol ;  18 h, 150 °C
Reference
Pyrrolopyridines and related compounds as Tank-binding kinase inhibitors and their preparation
, United States, , ,

Production Method 12

39906-04-2 39906-04-2
933-80-2 933-80-2
Reaction Conditions
1.1 Reagents: Ammonia Solvents: Water ;  overnight, 100 °C
Reference
Preparation of purinamine compounds treatment of neurodegenerative and mitochondrial disease
, World Intellectual Property Organization, , ,

Production Method 13

39906-04-2 39906-04-2
933-80-2 933-80-2
Reaction Conditions
1.1 Reagents: Ammonia Solvents: Water ;  25 min, 120 °C
Reference
Structure-Based Design of a Novel Series of Potent, Selective Inhibitors of the Class I Phosphatidylinositol 3-Kinases
Smith, Adrian L.; D'Angelo, Noel D.; Bo, Yunxin Y.; Booker, Shon K.; Cee, Victor J.; et al, Journal of Medicinal Chemistry, 2012, 55(11), 5188-5219

Production Method 14

39906-04-2 39906-04-2
933-80-2 933-80-2
Reaction Conditions
1.1 Reagents: Ammonium hydroxide ;  25 min, 120 °C; 120 °C → rt
Reference
Preparation of heteroaryl compounds as PIKK inhibitors for the treatment of cancer
, World Intellectual Property Organization, , ,

Production Method 15

39906-04-2 39906-04-2
933-80-2 933-80-2
Reaction Conditions
1.1 Reagents: Ammonium hydroxide ;  25 min, 120 °C; 120 °C → rt
Reference
Preparation of 3-azaheterocyclyl-N-(substituted monocyclyl or bicyclyl)pyridine-2-amines and analogs as PI3 kinase and/or mTOR inhibitors for treating cancers
, United States, , ,

Production Method 16

39906-04-2 39906-04-2
933-80-2 933-80-2
Reaction Conditions
1.1 Reagents: Ammonia Solvents: Methanol ;  rt → 100 °C; 12 h, 100 °C; 100 °C → rt; 2 h, rt
Reference
Preparation of imidazopyrimidines as modulators of transient receptor potential TRPV1 channel proteins.
, United States, , ,

6-Chloro-2-methylpyrimidine-4,5-diamine Raw materials

6-Chloro-2-methylpyrimidine-4,5-diamine Preparation Products

6-Chloro-2-methylpyrimidine-4,5-diamine Related Literature

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